Cas no 1019102-70-5 (N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(4-nitrophenyl)acetamide)

• Product Name: N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(4-nitrophenyl)acetamide
• CAS No: 1019102-70-5
• MF: C₂₃H₂₁N₅O₅S
• MW: 479.508343458176
• CID: 5833657
• PubChem ID: 25282190
• Update Time: 2025-07-09

N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(4-nitrophenyl)acetamide
• N-[2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]-2-(4-nitrophenyl)acetamide
• 1019102-70-5
• F5030-1148
• VU0630590-1
• N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-nitrophenyl)acetamide
• AKOS016364409

• Inchi： 1S/C23H21N5O5S/c1-14-10-21(25-22(29)11-15-4-7-17(8-5-15)28(30)31)27(26-14)23-24-18(13-34-23)16-6-9-19(32-2)20(12-16)33-3/h4-10,12-13H,11H2,1-3H3,(H,25,29)
• InChI Key： WYXWHOWFAAWCBV-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=C(C=2)OC)OC)N=C1N1C(=CC(C)=N1)NC(CC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 479.12633996g/mol
• Monoisotopic Mass: 479.12633996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(4-nitrophenyl)acetamide

Research Brief on N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(4-nitrophenyl)acetamide (CAS: 1019102-70-5)

The compound N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(4-nitrophenyl)acetamide (CAS: 1019102-70-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. The structural complexity of this molecule, featuring a thiazole-pyrazole core with dimethoxyphenyl and nitrophenyl substituents, contributes to its unique binding affinity and selectivity. Computational docking studies suggest that the compound interacts with the ATP-binding pocket of target kinases, thereby modulating their activity.

In vitro assays have demonstrated the compound's efficacy in suppressing proliferation in various cancer cell lines, with IC50 values in the low micromolar range. Notably, its activity against drug-resistant strains underscores its potential as a next-generation therapeutic agent. Additionally, preliminary in vivo studies in murine models have shown promising results in reducing tumor growth without significant off-target effects.

Further investigations into the pharmacokinetic properties of 1019102-70-5 reveal challenges related to its bioavailability and metabolic stability. Structural optimization efforts are underway to address these limitations while retaining its therapeutic potency. Recent advancements in prodrug formulations and nanoparticle-based delivery systems have shown potential in enhancing its clinical applicability.

The compound's mechanism of action extends beyond kinase inhibition, with emerging evidence suggesting its role in modulating epigenetic regulators and immune checkpoint proteins. These multifaceted effects position it as a candidate for combination therapies in complex diseases such as metastatic cancers and autoimmune disorders.

In conclusion, N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(4-nitrophenyl)acetamide represents a promising scaffold for drug development. Ongoing research aims to elucidate its full therapeutic potential and overcome current formulation challenges. This brief underscores the need for continued investment in structure-activity relationship studies and translational research to advance this compound toward clinical trials.